6-[5-[2-(2-Methylphenyl)acetyl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-pyrimidine-2,4-dione

• IUPAC Name: 6-[5-[2-(2-methylphenyl)acetyl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C19H22N4O3/c1-12-4-2-3-5-13(12)6-18(25)23-10-14-8-22(9-15(14)11-23)16-7-17(24)21-19(26)20-16/h2-5,7,14-15H,6,8-11H2,1H3,(H2,20,21,24,26)
• InChI Key: SMFNHWNTXMSNBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)N2CC3CN(CC3C2)C4=CC(=O)NC(=O)N4
• Molecular Formula: C19H22N4O3
• Molecular Weight: 354.4 g/mol

Description

The compound contains a pyrrole ring, which is a five-membered aromatic heterocycle, like the one found in many biologically active compounds. Pyrrole rings are known to have diverse biological activities and are found in many drugs and natural products.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrole compounds are often synthesized using the Paal–Knorr reaction. This involves the condensation of amines with carbonyl compounds.

Chemical Reactions Analysis

Again, without specific information on this compound, it’s hard to say. But in general, pyrrole compounds can undergo a variety of chemical reactions, including electrophilic substitution and reactions at the nitrogen atom.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many drugs with a pyrrole ring are known to have diverse mechanisms of action.